2-Mercaptopinane

Specification

• CAS No.: 23832-18-0
• Molecular Formula: C10H18S
• Molecular Weight: 170.32 g/mol
• IUPAC Name: 2,6,6-trimethylbicyclo[3.1.1]heptane-2-thiol
• Standard InChI: InChI=1S/C10H18S/c1-9(2)7-4-5-10(3,11)8(9)6-7/h7-8,11H,4-6H2,1-3H3
• Standard InChI Key: ZPUCQOXKFCVYGL-UHFFFAOYSA-N
• SMILES: CC1(C2CCC(C1C2)(C)S)C
• Canonical SMILES: CC1(C2CCC(C1C2)(C)S)C

Introduction

2-Mercaptopinane, also referred to as 2,3 or 10-Mercaptopinane, is a member of the bicyclic monoterpenoids class. These compounds are characterized by containing exactly two fused rings and are derived from monoterpenes, which are a subset of terpenes. The chemical formula for 2-Mercaptopinane is C10H18S, indicating it contains ten carbon atoms, eighteen hydrogen atoms, and one sulfur atom.

Synthesis and Production

The synthesis of 2-Mercaptopinane involves the reaction of bicyclic terpene compounds, such as beta-pinene, with hydrogen sulfide (H2S) in the presence of ultraviolet light. This process is efficient for producing high-purity cyclic thiols, including 10-mercaptopinane, a specific isomer of 2-Mercaptopinane. The reaction conditions typically involve a molar ratio of H2S to beta-pinene ranging from 2:1 to 10:1, with temperatures between 50°F and 300°F, and reaction times of 1 to 10 hours.

Research Findings and Literature Review

Despite its classification as a bicyclic monoterpenoid, there is a lack of extensive research on 2-Mercaptopinane. Most databases and literature reviews indicate that only a small number of articles have been published on this compound. This suggests a need for further investigation into its properties, synthesis methods, and potential applications.

Synthesis Conditions

Parameter	Value
Reactants	Beta-pinene and H2S
Molar Ratio (H2S:Beta-pinene)	2:1 to 10:1
Temperature Range	50°F to 300°F
Reaction Time	1 to 10 hours